Cas no 68533-72-2 (Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester)
68533-72-2 structure
Product Name:Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
CAS No:68533-72-2
MF:C15H11Cl3O4
MW:361.60444188118
CID:393025
PubChem ID:12766046
Update Time:2025-04-19
Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
- methyl 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
- DTXSID60509367
- Methyl [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
- 68533-72-2
-
- Inchi: 1S/C15H11Cl3O4/c1-20-15(19)8-21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-7H,8H2,1H3
- InChI Key: ZIAHIBNHIDBKNA-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1OCC(=O)OC)OC1C=CC(=CC=1Cl)Cl
Computed Properties
- Exact Mass: 359.972292g/mol
- Monoisotopic Mass: 359.972292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 44.8Ų
Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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